molecular formula C6H9ClO2 B8737585 4-Chloro-2,2-dimethyl-3-oxobutanal CAS No. 89517-74-8

4-Chloro-2,2-dimethyl-3-oxobutanal

Cat. No.: B8737585
CAS No.: 89517-74-8
M. Wt: 148.59 g/mol
InChI Key: NEZXFJMPFBOXBA-UHFFFAOYSA-N
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Description

4-Chloro-2,2-dimethyl-3-oxobutanal is a useful research compound. Its molecular formula is C6H9ClO2 and its molecular weight is 148.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

89517-74-8

Molecular Formula

C6H9ClO2

Molecular Weight

148.59 g/mol

IUPAC Name

4-chloro-2,2-dimethyl-3-oxobutanal

InChI

InChI=1S/C6H9ClO2/c1-6(2,4-8)5(9)3-7/h4H,3H2,1-2H3

InChI Key

NEZXFJMPFBOXBA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C=O)C(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

210 g (1.5 mols) of 1-morpholino-2-methyl-prop-1-ene are added dropwise, in the course of one hour, to 169.0 g (1.5 mols) of chloroacetyl chloride, dissolved in 350 ml of diethyl ether, at 5° C. After the addition is complete, the mixture is stirred for a further 3 hours under reflux. The solution is poured onto 100 g of ice and brought to pH 5 with aqueous sodium bicarbonate solution, and the ether phase is separated off. The aqueous phase is extracted with 100 ml of diethyl ether, the organic phases are combined, and dried over sodium sulphate, the solvent is distilled off and the residue is distilled under the vacuum from a water jet. 136.4 g (61% of theory) of 4-chloro-3-keto-2,2-dimethylbutanal of boiling point 95°-98° C./14 mbar are obtained.
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